Benzyl 3-aminobenzylcarbamate
Overview
Description
Benzyl 3-aminobenzylcarbamate is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Colorimetric Tag-Assisted Liquid-Phase Synthesis
Benzyl 3-aminobenzylcarbamate derivatives have been utilized in the development of novel colorimetric hydrophobic benzyl alcohol (HBA) tags. These tags have shown high solubility in less polar solvents and excellent precipitation properties in polar solvents, aiding in the effective synthesis of peptides (Okada et al., 2015).
Inhibitors for Cholinesterase Enzymes
Derivatives of this compound have been synthesized as potential inhibitors of acetyl- and butyrylcholinesterase (AChE/BChE). These compounds have been tested for their inhibitory concentration and selectivity index, demonstrating potential as cholinesterase inhibitors (Kos et al., 2021).
Antibacterial Agents
Studies have been conducted on derivatives of this compound, such as dibenzildithiocarbamate and its coordination compounds, for their antibacterial activity. These compounds have shown significant activity against bacteria like Pseudomonas aeruginosa and Staphylococcus aureus, indicating their potential as antibacterial agents (Pastrana-Dávila et al., 2021).
Chemoenzymatic Dynamic Kinetic Resolution
In the field of organic chemistry, this compound derivatives have been used in chemoenzymatic dynamic kinetic resolution processes. This application involves the use of dibenzyl carbonate as an acyl donor, leading to benzyl carbamates that can be deprotected under mild conditions to yield free amines (Hoben et al., 2008).
Antitubercular Agents
Certain derivatives of this compound, specifically (3-benzyl-5-hydroxyphenyl)carbamates, have been identified as having good inhibitory activity against M. tuberculosis strains. These compounds have shown potential as new antitubercular agents with in vitro and in vivo efficacy (Cheng et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that carbamates, a class of compounds to which benzyl 3-aminobenzylcarbamate belongs, are known to have widespread applications in bioactive compounds .
Mode of Action
Carbamates typically exert their effects by interacting with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Carbamates are known to influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
It is noted that the compound has high gastrointestinal absorption and is bbb permeant, suggesting good bioavailability .
Result of Action
As a carbamate, it is likely to have diverse effects depending on its specific targets .
Properties
IUPAC Name |
benzyl N-[(3-aminophenyl)methyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c16-14-8-4-7-13(9-14)10-17-15(18)19-11-12-5-2-1-3-6-12/h1-9H,10-11,16H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODFMBKSFAAEDJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCC2=CC(=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00373867 | |
Record name | 3-N-Cbz-Aminomethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00373867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
374554-26-4 | |
Record name | 3-N-Cbz-Aminomethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00373867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 374554-26-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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